Cas no 4821-91-4 (2-Benzenedicarboxylic acid, 3-hydroxy-5-methyl-1)

• Product Name: 2-Benzenedicarboxylic acid, 3-hydroxy-5-methyl-1
• CAS No: 4821-91-4
• MF: C₉H₈O₅
• MW: 196.156823158264
• CID: 931838
• PubChem ID: 90472889
• Update Time: 2025-04-19

2-Benzenedicarboxylic acid, 3-hydroxy-5-methyl-1 Chemical and Physical Properties

Names and Identifiers

• 2-Benzenedicarboxylic acid, 3-hydroxy-5-methyl-1
• .gamma.-Cocinic acid
• 4821-91-4
• JJGIQWLWWNWOHW-UHFFFAOYSA-N
• DTXSID301244117
• AKOS024438671
• 3-Hydroxy-5-methyl-1,2-benzenedicarboxylic acid

• Inchi： 1S/C9H8O5/c1-4-2-5(8(11)12)7(9(13)14)6(10)3-4/h2-3,10H,1H3,(H,11,12)(H,13,14)
• InChI Key： JJGIQWLWWNWOHW-UHFFFAOYSA-N
• SMILES： OC1=CC(C)=CC(C(=O)O)=C1C(=O)O

Computed Properties

• Exact Mass: 196.03717335g/mol
• Monoisotopic Mass: 196.03717335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 94.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives